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Compound of Interest

Compound Name:
cis-4,10,13,16-Docosatetraenoic

Acid

Cat. No.: B10767175 Get Quote

Essential Safety and Handling Guide for cis-
4,10,13,16-Docosatetraenoic Acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling cis-4,10,13,16-Docosatetraenoic Acid. The

following procedures and recommendations are designed to ensure safe handling, storage,

and disposal of this compound in a laboratory setting.

Hazard Identification and Classification
cis-4,10,13,16-Docosatetraenoic Acid is classified as a hazardous substance. Below is a

summary of its key hazard information.

Hazard
Classification

GHS Code Signal Word Hazard Statement

Flammable Liquids GHS02 Danger

H225: Highly

flammable liquid and

vapor[1]

Serious Eye

Damage/Eye Irritation
GHS07 Danger

H319: Causes serious

eye irritation[1]
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Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling cis-4,10,13,16-Docosatetraenoic Acid.
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields

Should be worn at all times to

protect from splashes.

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection Chemical-Resistant Gloves

Neoprene or nitrile gloves are

recommended.[2][3] Avoid

prolonged or repeated

exposure.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against

incidental contact.

Overalls/Apron

For tasks with a higher risk of

splashes, additional protection

such as overalls or a chemical-

resistant apron should be

used.[2]

Respiratory Protection Fume Hood

All handling of cis-4,10,13,16-

Docosatetraenoic Acid should

be conducted in a well-

ventilated area, preferably

within a chemical fume hood to

avoid inhalation of vapors.[1]

Respirator

If a fume hood is not available

or if there is a risk of

overexposure, an approved

respirator should be worn.[2]
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Adherence to proper handling and storage protocols is critical to prevent accidents and

maintain the integrity of the compound.

Handling:

Avoid Contact: Take all necessary precautions to avoid personal contact, including inhalation

of vapors and contact with skin and eyes.[2]

Ignition Sources: Keep the compound away from heat, sparks, open flames, and hot

surfaces. No smoking is permitted in the handling area.[1]

Electrostatic Discharge: Take precautionary measures against static discharge. Ground and

bond containers and receiving equipment.[1]

Ventilation: Use in a well-ventilated area, such as a chemical fume hood.[1]

Storage:

Container: Keep the container tightly closed when not in use.[1]

Temperature: Store in a cool, dry place.[4] The recommended storage temperature is -20°C.

Incompatibilities: Store away from oxidizing agents.[2]

Emergency Procedures
In the event of an exposure or spill, follow these first aid and spill response measures.
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Emergency Situation First Aid/Response Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[2]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.[2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill

Remove all sources of ignition.[2] Absorb the

spill with a non-combustible, absorbent material

such as sand, diatomite, or universal binders.[1]

Collect the absorbed material and place it in a

suitable, labeled container for disposal.[4]

Ensure adequate ventilation.

Disposal Plan
All waste materials contaminated with cis-4,10,13,16-Docosatetraenoic Acid must be

disposed of as hazardous waste.

Contaminated Materials: Absorbent materials, used gloves, and any other contaminated

disposable items should be collected in a designated, sealed container.

Disposal: Dispose of contaminated material as waste according to local, state, and federal

regulations. Do not allow the product to enter drains or waterways.[1]

Operational Workflows
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To ensure procedural clarity, the following diagrams illustrate the key workflows for handling

and disposing of cis-4,10,13,16-Docosatetraenoic Acid.

Caption: Workflow for the safe handling of cis-4,10,13,16-Docosatetraenoic Acid.

Caption: Workflow for the proper disposal of waste contaminated with cis-4,10,13,16-
Docosatetraenoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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